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Compound of Interest

Compound Name: Ethylhydroxymercury

Cat. No.: B15195345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ethylhydroxymercury (C₂H₅HgOH), an organomercury compound, presents a significant

knowledge gap in environmental science compared to its well-studied counterpart,

methylmercury. While recognized as a metabolite of thimerosal, a preservative historically used

in some vaccines and other products, its comprehensive environmental fate and transport

properties remain largely uncharacterized. This technical guide synthesizes the currently

available information on the environmental behavior of ethylhydroxymercury, drawing

necessary parallels from methylmercury and other organomercurials to provide a framework for

understanding its potential risks. A significant finding is the dearth of specific quantitative data

for ethylhydroxymercury, highlighting a critical area for future research. This document

summarizes known physicochemical properties, discusses potential degradation pathways,

explores its likely bioaccumulation and biomagnification potential, and outlines the

experimental protocols necessary for its study.

Physicochemical Properties
Understanding the fundamental physicochemical properties of ethylhydroxymercury is crucial

for predicting its behavior in the environment. Limited data is available, primarily from chemical

databases.
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Property Value Reference

Molecular Formula C₂H₆HgO PubChem

Molecular Weight 246.66 g/mol PubChem

Physical Description Solid (predicted) PubChem

Water Solubility Data not available

Vapor Pressure Data not available

Octanol-Water Partition

Coefficient (log Kow)
Data not available

Organic Carbon-Water

Partition Coefficient (log Koc)
Data not available

The lack of experimentally determined values for key parameters like water solubility, vapor

pressure, log Kow, and log Koc severely limits the ability to model the environmental

distribution of ethylhydroxymercury accurately.

Environmental Fate and Transport
The environmental fate of ethylhydroxymercury is governed by a combination of transport

and transformation processes. Based on the behavior of other organomercury compounds, its

pathway can be conceptualized as follows:
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Sources of Ethylhydroxymercury
(e.g., Thimerosal Degradation)
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To cite this document: BenchChem. [Ethylhydroxymercury: An In-depth Technical Guide to its
Environmental Fate and Transport]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15195345#environmental-fate-and-transport-of-
ethylhydroxymercury]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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